Cas no 62732-69-8 (1-Tridecanol, methanesulfonate)

• Product name: 1-Tridecanol, methanesulfonate
• CAS No: 62732-69-8
• MF: C₁₃H₂₈O^.CH₄O₃S
• MW: 296.46648
• CID: 433838
• PubChem ID: 71383379

1-Tridecanol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanol, methanesulfonate
• methanesulfonic acid,tridecan-1-ol
• DTXSID10805700
• methanesulfonic acid;tridecan-1-ol
• Methanesulfonic acid--tridecan-1-ol (1/1)
• 62732-69-8
• 1-Tridecanol, 1-methanesulfonate

• Inchi： InChI=1S/C13H28O.CH4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14;1-5(2,3)4/h14H,2-13H2,1H3;1H3,(H,2,3,4)
• InChI Key： VUGYUDSSQHHUHK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCO.CS(=O)(=O)O

Computed Properties

• Exact Mass: 296.20226
• Monoisotopic Mass: 296.20213067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols